2-(Bis(ethylamino)methylene)malononitrile
Overview
Description
2-(Bis(ethylamino)methylene)malononitrile, commonly known as BEMM, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BEMM is a yellow crystalline powder that is soluble in organic solvents, and it has been used in various applications such as dye-sensitized solar cells, nonlinear optical materials, and fluorescent probes.
Scientific Research Applications
Antioxidant Agents
2-(Bis(ethylamino)methylene)malononitrile, through its derivatives, has been explored for potent antioxidant properties. A study involving the synthesis of 3-cyano-4-imino-2-methylthio-4H-pyrido[1,2-a]pyrimidine derivatives from bis(methylthio) methylene malononitrile highlighted this potential (Vartale et al., 2016).
Synthesis of Heterocyclic Compounds
The compound has been used in the synthesis of various heterocyclic compounds. For example, the condensation of bis(methylthio)methylene-malononitrile with aminoazoles resulted in the formation of bridgehead nitrogen compounds (El‐Sayed I. El‐Desoky et al., 1996).
Development of New Organic Molecules
There's research focused on the synthesis of novel organic molecules using 2-(Bis(ethylamino)methylene)malononitrile. For instance, the synthesis and study of the crystal structure of 2-[(dipyrrolidin-1-yl)methylene] malononitrile was conducted, showing the application in developing new compounds with potential chemical significance (Al-Adiwish et al., 2022).
Pharmaceutical Applications
In the pharmaceutical context, this chemical has been used in the synthesis of compounds like 7-methylthiopyrazolo[1,5-a]pyrimidines, demonstrating its utility in novel drug synthesis (Elgemeie et al., 1994).
Optical and Electronic Materials
Research has also been conducted on the development of optical and electronic materials using derivatives of this compound. For example, malononitrile derivatives with intramolecular charge-transfer properties were synthesized for potential application in designing effective optical or electronic materials (Du et al., 2016).
Safety and Hazards
properties
IUPAC Name |
2-[bis(ethylamino)methylidene]propanedinitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4/c1-3-11-8(12-4-2)7(5-9)6-10/h11-12H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDXUBVSBGXDRNH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=C(C#N)C#N)NCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Bis(ethylamino)methylene)malononitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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